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Compound of Interest

Compound Name: SKF-75670 hydrobromide

Cat. No.: B1682075

An In-Depth Technical Guide to SKF-75670
Hydrobromide

For Researchers, Scientists, and Drug Development Professionals

Abstract

SKF-75670 hydrobromide is a synthetic benzazepine derivative recognized for its distinct
pharmacological profile as a dopamine D1 receptor partial agonist. This technical guide
provides a comprehensive overview of its chemical properties, mechanism of action, and key
experimental findings. The document is intended to serve as a resource for researchers
engaged in the study of dopaminergic systems and the development of novel therapeutics
targeting these pathways. All quantitative data are presented in structured tables, and relevant
signaling pathways and experimental workflows are visualized using diagrams in the DOT
language.

Chemical and Physical Properties

SKF-75670 hydrobromide is the hydrobromide salt of the parent compound, SKF-75670. Its
fundamental chemical and physical properties are summarized in the table below.
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Property Value

CAS Number 62717-63-9
Molecular Formula C17H19NO2 - HBr
Molecular Weight 350.25 g/mol
Appearance White to yellow solid

7,8-dihydroxy-3-methyl-1-phenyl-2,3,4,5-

Synonyms ] )
tetrahydro-1H-3-benzazepine hydrobromide

Pharmacological Profile
Mechanism of Action

SKF-75670 hydrobromide is characterized as a partial agonist at the dopamine D1 receptor.
Its "atypical” nature is highlighted by observations of antagonist activity in some in vitro assays,
while demonstrating agonist effects in vivo. This suggests a complex interaction with the D1
receptor and its downstream signaling cascades. The compound is also noted to act as a

cocaine antagonist.

Dopamine D1 receptors are G-protein coupled receptors (GPCRSs) that have been shown to
couple to multiple G-proteins, primarily Gas/olf and Gag. The canonical pathway involves the
activation of Gas/olf, which in turn stimulates adenylyl cyclase to produce cyclic AMP (CAMP).
However, evidence suggests that D1 receptors can also signal through Gaq, leading to the
activation of phospholipase C (PLC) and subsequent downstream signaling. The partial
agonism of SKF-75670 may be explained by biased signaling, where it preferentially activates
one pathway over the other, or acts as an agonist at one and an antagonist at another.
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Dopamine D1 Receptor Signaling Pathways

Experimental Data and Protocols
In Vivo Studies: Locomotor Activity in an Animal Model
of Parkinson's Disease
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In a key study, SKF-75670 hydrochloride was administered to common marmosets treated with
MPTP (1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine), a neurotoxin that induces parkinsonism.
The study revealed that SKF-75670 reduced locomotor activity in these animals.[1]

Experimental Protocol: Locomotor Activity Assessment

A standardized protocol for assessing locomotor activity in rodents, which can be adapted for

other species, is outlined below.
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Workflow for Rodent Locomotor Activity Study

In Vitro Studies: Adenylyl Cyclase Activation
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While specific quantitative data on the effect of SKF-75670 on cAMP accumulation is not
readily available in the public domain, the general procedure for assessing D1 receptor-
mediated adenylyl cyclase activation is well-established. This typically involves using cells

expressing the dopamine D1 receptor and measuring the production of CAMP in response to
agonist stimulation.

Experimental Protocol: In Vitro cAMP Accumulation Assay
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Workflow for In Vitro cAMP Accumulation Assay
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Summary and Future Directions

SKF-75670 hydrobromide is a valuable pharmacological tool for investigating the complexities
of the dopamine D1 receptor system. Its partial agonist nature and potential for biased
signaling make it an interesting compound for studying the differential roles of Gs/olf- and Gqg-
mediated pathways in both normal and pathological states. Further research is warranted to
fully elucidate its binding kinetics, functional efficacy at different signaling endpoints, and its
therapeutic potential in conditions such as Parkinson's disease, schizophrenia, and substance
use disorders. The collection of more extensive quantitative data, including Ki, EC50, and 1C50
values across various assays, will be crucial for advancing our understanding of this
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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